Cas no 129872-50-0 (Methanesulfonamide,N-[4-(aminomethyl)phenyl]-)

• Product Name: Methanesulfonamide,N-[4-(aminomethyl)phenyl]-
• CAS No: 129872-50-0
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• CID: 105972
• PubChem ID: 2760997
• Update Time: 2025-07-23

Methanesulfonamide,N-[4-(aminomethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide,N-[4-(aminomethyl)phenyl]-
• 4-(Methylsulfonylamino)benzylamine
• N-[4-(Aminomethyl)phenyl]methanesulfonamide
• AC1MC3XW
• ACMC-20mteo
• CTK4B6428
• N-(4-(aminomethyl)phenyl)methanesulfonamide
• N-(4-aminomethylphenyl)methanesulfonamide
• N-(4-aminomethylphenyl)-methanesulfonamide
• N-< 4-(aminomethyl)phenyl> methanesulfonamide
• SureCN1752626
• AKOS000128720
• 129872-50-0
• FT-0707918
• RY4
• DTXSID60375468
• EN300-57615
• Methanesulfonamide, N-[4-(aminomethyl)phenyl]-
• SCHEMBL1752626

• MDL： MFCD06212900
• Inchi： 1S/C8H12N2O2S/c1-13(11,12)10-8-4-2-7(6-9)3-5-8/h2-5,10H,6,9H2,1H3
• InChI Key： IZJVPNBRAKIMBK-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(CN)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 200.06206
• Monoisotopic Mass: 200.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.335
• Boiling Point: 353.9 °C at 760 mmHg
• Flash Point: 167.8 °C
• PSA: 72.19

Additional information on Methanesulfonamide,N-[4-(aminomethyl)phenyl]-

Comprehensive Analysis of Methanesulfonamide,N-[4-(aminomethyl)phenyl]- (CAS No. 129872-50-0): Properties, Applications, and Innovations

Methanesulfonamide,N-[4-(aminomethyl)phenyl]- (CAS No. 129872-50-0) is a specialized organic compound with a molecular structure that combines a methanesulfonamide group with an aminomethylphenyl moiety. This unique combination grants it distinct chemical properties, making it valuable in pharmaceutical research, material science, and specialty chemical synthesis. The compound's systematic name reflects its functional groups, which are critical for its reactivity and applications. Researchers often refer to it by its shorthand notation or explore its derivatives for drug discovery and bioconjugation.

In recent years, the demand for high-purity intermediates like Methanesulfonamide,N-[4-(aminomethyl)phenyl]- has surged due to advancements in targeted drug delivery systems and biocompatible materials. Its CAS No. 129872-50-0 is frequently searched in academic databases and chemical supplier catalogs, highlighting its relevance in medicinal chemistry. The compound's aminomethyl group, in particular, enables facile modifications, aligning with trends in click chemistry and peptide synthesis—two hot topics in modern organic synthesis.

The physicochemical properties of Methanesulfonamide,N-[4-(aminomethyl)phenyl]- include moderate solubility in polar solvents like DMSO and methanol, which is advantageous for laboratory handling. Its stability under ambient conditions makes it a practical choice for multi-step synthetic routes. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for GMP-compliant production. These attributes address frequent user queries about compound characterization and quality control in peer-reviewed literature.

From an industrial perspective, CAS No. 129872-50-0 is often explored for its potential in photodynamic therapy (PDT) and fluorescent probes, areas gaining traction due to their non-invasive diagnostic applications. The compound's aromatic backbone allows for π-π stacking interactions, a feature leveraged in supramolecular chemistry for designing sensors or nanocarriers. Such applications resonate with the growing interest in theranostics—a fusion of therapy and diagnostics—addressing a key search trend in biomedical engineering.

Environmental and safety considerations for Methanesulfonamide,N-[4-(aminomethyl)phenyl]- are also noteworthy. While not classified as hazardous under major regulatory frameworks, its handling requires standard laboratory precautions, including PPE and proper ventilation. This aligns with the broader industry shift toward green chemistry principles, a topic frequently queried in ESG (Environmental, Social, and Governance)-focused research. Suppliers often provide SDS (Safety Data Sheets) to ensure compliance with REACH and OSHA guidelines.

In summary, Methanesulfonamide,N-[4-(aminomethyl)phenyl]- (CAS No. 129872-50-0) exemplifies the intersection of structural versatility and functional utility in modern chemistry. Its applications span from small-molecule inhibitors to advanced material precursors, catering to evolving needs in life sciences and nanotechnology. As research continues to uncover its potential, this compound remains a focal point for innovation, answering pressing questions in personalized medicine and sustainable synthesis.